Cas no 1461-23-0 (Bromotributyl-stannane)

Bromotributyl-stannane structure

Product Name:Bromotributyl-stannane

CAS No:1461-23-0

Molecular Formula:C₁₂H₂₇BrSn

Molecular Weight:369.95678

CID:83693

PubChem ID:305767

Bromotributyl-stannane Properties

Names and Identifiers

- Tributyltin bromide
- Tributylbromotin
- Tri-n-Butyltin Bromide
- bromo(tributyl)stannane
- bromo-tributyl-stannane
- Bromotributyltin
- tri-n-Butylbromotin
- Bromotributylstannane
- Tributylbromostannane
- Tributylstannyl bromide
- tri-n-butyl-tibromide
- tributylbromo-stannan
- bromotributyl-stannan
- Bromotributyl-stannane
- AS-58306
- NSC-202816
- Q27272709
- NSC202816
- Bu3SnBr
- tributyltinbromide
- tri-n-butyl tin bromide
- WLN: E-SN-4&4&4
- STANNANE, BROMOTRIBUTYL-
- TRI-N-BUTYLTINBROMIDE
- TIN, BROMOTRIBUTYL-
- Stannane, tributylbromo-
- Tri-n-butyltin bromide
- AKOS025293687
- Tributyltin bromide, technical grade, 90%
- 1461-23-0
- DTXSID501023072
- ?TRI-N-BUTYLTIN BROMIDE
- FT-0633565
- 9LLL4VJ24O
- Tributylstannium bromide
- DB-042824
- NSC 202816
- G77346
- BROMOTRIBUTYLTIN
- TRI-N-BUTYLBROMOTIN
- TRIBUTYLTIN BROMIDE
- TRI-N-BUTYLTIN BROMIDE
- +Expand
- MDL： MFCD00010660
- InChIKey： FVRKTAOFDKFAMI-UHFFFAOYSA-M
- Inchi： InChI=1S/3C4H9.BrH.Sn/c3*1-3-4-2;;/h3*1,3-4H2,2H3;1H;/q;;;;+1/p-1
- SMILES： [CH2]CCC.[CH2]CCC.[CH2]CCC.[Br-].[Sn+]

Computed Properties

Exact Mass: 370.03200
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 3
Monoisotopic Mass: 370.03182g/mol
Heavy Atom Count: 14
Complexity: 104
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0Å²

Experimental Properties

LogP: 5.72710
PSA: 0.00000
Refractive Index: 1.5070
Boiling Point: 163°C 12mm
Melting Point: <0°C
Flash Point: >120°C
Color/Form: Colorless liquid.
Solubility: Insoluble in water.
Sensitiveness: Moisture Sensitive
Density: 1.338

Bromotributyl-stannane Security Information

RTECS：WH6735000
Safety Term：6.1
Safety Instruction： S26; S36/37/39; S45; S23
Packing Group：II
Packing Group：II
Risk Phrases：R34
Hazard Level：6.1
Dangerous goods sign： T+
Hazardous Material transportation number：1760
PackingGroup：II
Risk Phrases： 34-26/27/28
TSCA：No
HazardClass：6.1

Bromotributyl-stannane Customs Data

HS CODE：29319090

Bromotributyl-stannane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001E5J-1g	Stannane, bromotributyl-	1461-23-0	95%	1g	$124.00
A2B Chem LLC	AA64199-1g	Tri-n-butyltin bromide	1461-23-0	95%	1g	$132.00	2024-04-20
abcr	AB204970-1 g	Tri-n-butyltin bromide; 95%	1461-23-0		1g	€52.30	2021-09-16
eNovation Chemicals LLC	D135843-25g	TRI-N-BUTYLTINBROMIDE	1461-23-0	95%	25g	$1350	2021-10-20
TRC	B131110-250mg	Bromotributyl-stannane	1461-23-0		250mg	$ 64.00	2023-04-19
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	71185-1g	Tri-n-butyltin bromide, 95%	1461-23-0	95%	1g	￥641.00	2022-10-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T918766-1g	TRI-N-BUTYLTIN BROMIDE	1461-23-0	95%	1g	￥728.00	2022-10-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-CV369-1g	Tri-n-butyltin bromide	1461-23-0	95%	1g	￥628.0	2022-02-28

Bromotributyl-stannane Related Literature

1. Reaction of tributyltin enolates with α-halogeno ketones: a new route to furan derivatives

Masanori Kosugi,Izumi Takano,Isao Hoshino,Toshihiko Migita J. Chem. Soc. Chem. Commun. 1983 989
2. Change of regioselectivity in the reaction of tin enolates and α-bromo ketones; synthesis of 1,4-diketones under non-radical conditions

Akio Baba,Makoto Yasuda,Katsunori Yano,Ikuya Shibata,Haruo Matsuda J. Chem. Soc. Perkin Trans. 1 1990 3205
3. Facile control of regioselectivity in the reaction of tin enolates with α-halogeno carbonyls by additives

Makoto Yasuda,Tatsuhiro Oh-Hata,Ikuya Shibata,Akio Baba,Haruo Matsuda J. Chem. Soc. Perkin Trans. 1 1993 859
4. Organotin speciation using fast flow glow discharge mass spectrometry

Karla Newman,Rod S. Mason J. Anal. At. Spectrom. 2005 20 830
5. Palladium-catalysed cyclotrimerisation reactions of polycyclic alkenes under the Stille and Grigg coupling conditions

Antonio Paulon,Sergio Cossu,Ottorino De Lucchi,Cristiano Zonta polycyclic alkenes under the Stille and Grigg coupling conditions. Antonio Paulon Sergio Cossu Ottorino De Lucchi Cristiano Zonta Chem. Commun. 2000 1837
6. 1-Tributylstannyl-3,3-diethoxyprop-1 -ene as a d3 acrolein equivalent

Jean-Luc Parrain,Alain Duchêne,Jean-Paul Quintard J. Chem. Soc. Perkin Trans. 1 1990 187
7. Organometallic reactions. Part XV. Addition–elimination reactions involving the Sn–O bond and the carbonyl group: a new route to trihalogenomethyltin compounds

Alwyn G. Davies,W. R. Symes J. Chem. Soc. C 1969 1892
8. The mechanism of the rearrangement of β-acyloxyalkyl radicals

Athelstan L. J. Beckwith,C. Barry Thomas J. Chem. Soc. Perkin Trans. 2 1973 861
9. Synthesis of O-β-D-galactopyranosyl-(1→4)-O-2-acetamido-2-deoxy-β-D-glucopyranosyl-(1→3)-D-mannose, a postulated trisaccharide of human erythrocyte membrane sialoglycoprotein

Jocelyne Alais,Alain Veyrières J. Chem. Soc. Perkin Trans. 1 1981 377
10. Hit-to-lead optimization of novel benzimidazole phenylacetamides as broad spectrum trypanosomacides

Nicole McNamara,Raphael Rahmani,Melissa L. Sykes,Vicky M. Avery,Jonathan Baell RSC Med. Chem. 2020 11 685

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